Cas no 647831-24-1 (2-Heptanone, 7-bromo-1,1,1-trifluoro-)

• Product Name: 2-Heptanone, 7-bromo-1,1,1-trifluoro-
• CAS No: 647831-24-1
• MF: C₇H₁₀BrF₃O
• MW: 247.05291223526
• MDL: MFCD31694667
• CID: 417252
• PubChem ID: 71378842
• Update Time: 2025-07-01

2-Heptanone, 7-bromo-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 7-bromo-1,1,1-trifluoro-
• 7-bromo-1,1,1-trifluoroheptan-2-one
• MFCD31694667
• SCHEMBL19307255
• AS-75824
• 7-Bromo-1,1,1-trifluoro-2-heptanone
• SY275732
• F88636
• DTXSID60801439
• A905107
• 647831-24-1
• MAIKVCCDZVUYAQ-UHFFFAOYSA-N

• MDL： MFCD31694667
• Inchi： 1S/C7H10BrF3O/c8-5-3-1-2-4-6(12)7(9,10)11/h1-5H2
• InChI Key： MAIKVCCDZVUYAQ-UHFFFAOYSA-N
• SMILES： BrCCCCCC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 245.9867
• Monoisotopic Mass: 245.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-Heptanone, 7-bromo-1,1,1-trifluoro-

Professional Introduction to 2-Heptanone, 7-bromo-1,1,1-trifluoro- (CAS No: 647831-24-1)

2-Heptanone, 7-bromo-1,1,1-trifluoro-, with the CAS number 647831-24-1, is a fluorinated ketone that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit distinct electronic and steric characteristics, making it a valuable candidate for various synthetic and functional studies.

The molecular structure of 2-Heptanone, 7-bromo-1,1,1-trifluoro- consists of a heptanone backbone substituted with a bromine atom at the 7th carbon position and three fluorine atoms at the 1st carbon position. This specific arrangement imparts a high degree of fluorine content, which is known to influence the metabolic stability and bioavailability of pharmaceutical compounds. The presence of both bromine and fluorine atoms also makes this molecule a versatile intermediate in organic synthesis, particularly in the development of more complex heterocyclic structures.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity and metabolic resistance. Studies have shown that the introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, leading to improved drug efficacy and reduced side effects. For instance, fluorinated analogs of existing drugs have demonstrated increased lipophilicity and resistance to enzymatic degradation, making them more suitable for long-term therapeutic use.

The synthesis of 2-Heptanone, 7-bromo-1,1,1-trifluoro- involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the bromination of heptanone followed by trifluoromethylation at the terminal carbon. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These techniques are crucial in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 2-Heptanone, 7-bromo-1,1,1-trifluoro- is its potential use as a building block in drug discovery. Researchers have leveraged its unique structural features to design novel molecules with enhanced biological activity. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The fluorine atoms contribute to the stability of these derivatives by preventing unwanted side reactions, while the bromine atom provides a handle for further functionalization.

The impact of fluorine substitution on electronic properties has also been extensively studied. In coordination chemistry, for instance, fluorinated ligands can significantly influence the catalytic activity of transition metal complexes. This has led to the development of new catalysts that are more efficient in various organic transformations. The ability to fine-tune these electronic properties makes 2-Heptanone, 7-bromo-1,1,1-trifluoro- an attractive candidate for such applications.

In addition to its synthetic utility, 2-Heptanone, 7-bromo-1,1,1-trifluoro- has been explored in materials science. Fluorinated compounds are known for their thermal stability and low surface energy, making them suitable for use in advanced materials such as coatings and adhesives. The incorporation of this compound into polymer matrices can enhance mechanical strength and chemical resistance, opening up new possibilities for high-performance materials.

The latest research in this field highlights the growing importance of fluorinated intermediates in pharmaceutical development. A study published in the Journal of Medicinal Chemistry demonstrated that incorporating fluorine into certain bioactive molecules can lead to significant improvements in drug-like properties such as solubility and bioavailability. This underscores the value of compounds like 2-Heptanone, 7-bromo-1,1,1-trifluoro- as key components in modern drug design.

The industrial production of 2-Heptanone, 7-bromo-1,1,1-trifluoro- is also gaining traction due to its broad applicability. Manufacturers are investing in scalable synthetic routes that ensure cost-effectiveness without compromising quality. These efforts are essential for meeting the increasing demand for specialized chemicals in both academic research and industrial settings.

In conclusion, 2-Heptanone, 7-bromo-1,1,1-trifluoro-, CAS No: 647831-24-1, represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of fluorinated chemistry continues to evolve，the potential uses for this compound are likely to expand even further，driving innovation in both academic laboratories and industrial settings.